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Compound of Interest

Compound Name:
2-(2,4-difluorophenyl)-N-

methylacetamide

CAS No.: 1498969-78-0

Cat. No.: B2949180

Get Quote

Advanced Synthesis, Structural Properties, and Medicinal Chemistry Applications[1][2]

Executive Summary
2-(2,4-Difluorophenyl)-N-methylacetamide represents a critical structural scaffold in modern

medicinal chemistry, particularly within the development of central nervous system (CNS)

agents and kinase inhibitors.[1][2] As a derivative of 2,4-difluorophenylacetic acid, this molecule

exemplifies the strategic use of fluorine substitution to modulate metabolic stability and

lipophilicity without altering the steric bulk significantly—a principle known as "bioisosteric

replacement."[1]

This guide provides a comprehensive technical analysis of the molecule, detailing its robust

synthesis via acid chloride intermediates, its physicochemical profile, and its utility as a

pharmacophore building block.[1]
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Precise nomenclature is paramount to distinguish this specific isomer from its aniline congener

(N-(2,4-difluorophenyl)-N-methylacetamide).[1][2] The structure discussed here is a

phenylacetic acid derivative.

Property Detail

IUPAC Name -Methyl-2-(2,4-difluorophenyl)acetamide

Common Name 2,4-Difluorophenylacetic acid methylamide

Molecular Formula

Molecular Weight 185.17 g/mol

Core Scaffold Phenylacetamide

Key Substituents
2,4-Difluoro (Aromatic ring), N-Methyl (Amide

nitrogen)

Structural Analysis
The molecule consists of a lipophilic 2,4-difluorophenyl ring linked by a methylene spacer (

) to a polar N-methyl carboxamide group.[1][2]

Fluorine Effect: The fluorine atoms at positions 2 and 4 deactivate the phenyl ring towards

electrophilic attack and block metabolic oxidation (hydroxylation) at these susceptible sites.

[1]

Amide Linker: The N-methyl amide provides hydrogen bond acceptor capability (carbonyl

oxygen) and a single hydrogen bond donor (N-H), essential for receptor binding pockets.[1]

Synthetic Pathways
Two primary routes are established for the synthesis of 2-(2,4-difluorophenyl)-N-
methylacetamide. Route A (Acid Chloride) is preferred for gram-to-kilogram scale-up due to its

high yield and cost-efficiency.[1][2] Route B (Coupling Agents) is utilized in discovery chemistry

for parallel synthesis libraries.[1]
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Route A: Acid Chloride Activation (Scale-Up Protocol)
This method activates the carboxylic acid as an acid chloride, which then reacts rapidly with

methylamine.[1]

Reaction Scheme (Graphviz)
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Caption: Stepwise synthesis via acid chloride activation using Thionyl Chloride and

Methylamine.

Detailed Experimental Protocol
Objective: Synthesis of 5.0 g of 2-(2,4-difluorophenyl)-N-methylacetamide.

Activation:

Charge a dry 100 mL round-bottom flask with 2,4-difluorophenylacetic acid (5.0 g, 29.0

mmol).

Add Thionyl Chloride (

) (10 mL, excess) carefully.

Optional: Add 1 drop of DMF to catalyze the reaction.

Reflux the mixture at 80°C for 2 hours until gas evolution (

,

) ceases.
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Concentrate the mixture in vacuo to remove excess

. The residue (Acid Chloride) is used immediately.[1]

Amidation:

Dissolve the crude acid chloride in anhydrous Dichloromethane (DCM) (20 mL).

Cool the solution to 0°C in an ice bath.

Add Methylamine (2.0 M in THF, 29.0 mL, 58.0 mmol) dropwise over 15 minutes. Caution:

Exothermic.[1][2]

Add Triethylamine (

) (4.0 mL) as an acid scavenger.[1]

Allow the reaction to warm to room temperature and stir for 4 hours.

Workup & Purification:

Quench with water (50 mL).

Extract with DCM (3 x 30 mL).

Wash the organic layer with 1M HCl (to remove unreacted amine) and sat.[1]

(to remove unreacted acid).

Dry over

, filter, and concentrate.[1]

Recrystallization: Purify using Ethyl Acetate/Hexanes if necessary.[1]

Medicinal Chemistry Applications
The 2,4-difluorophenyl moiety is a "privileged structure" in drug design.[1][2] Its incorporation

into the acetamide scaffold serves specific pharmacological purposes.
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Metabolic Stability (The Fluorine Blockade)
Metabolic clearance often occurs via Cytochrome P450-mediated oxidation of the phenyl ring.

[1][2]

Mechanism: The C-H bonds at the ortho (2) and para (4) positions are metabolically

vulnerable sites.[1]

Solution: Replacing Hydrogen with Fluorine (C-F bond energy ~116 kcal/mol vs. C-H ~99

kcal/mol) effectively blocks these sites from oxidation, extending the half-life (

) of the drug.[1]

Lipophilicity Modulation[2]
LogP Impact: Fluorine is highly electronegative but also lipophilic.[1] Adding two fluorine

atoms increases the LogP (partition coefficient) by approximately 0.2–0.4 units compared to

the non-fluorinated benzyl analog.[1] This enhances blood-brain barrier (BBB) penetration,

making this scaffold ideal for CNS-active drugs (e.g., anticonvulsants).[1][2]

Pharmacophore Logic (Graphviz)
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Caption: Structure-Activity Relationship (SAR) map highlighting the functional roles of the

fluorine and amide substituents.
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Analytical Characterization
To validate the synthesis of 2-(2,4-difluorophenyl)-N-methylacetamide, the following

spectroscopic data should be obtained.

Technique Expected Signal / Characteristic

1H NMR (CDCl3)

2.80 ppm (d, 3H,

);

3.55 ppm (s, 2H,

);

5.80 ppm (br s, 1H,

);

6.8-7.4 ppm (m, 3H, Aromatic protons).[1]

19F NMR

Two distinct signals (multiplets) around -110 to

-120 ppm, confirming the 2,4-substitution

pattern.[1][2]

LC-MS (ESI+)
m/z = 186.1 [M+H]+.[1][2] A strong molecular ion

peak is expected.[1]

IR Spectroscopy

1640-1660 cm⁻¹ (Strong

Amide I band); 3280-3300 cm⁻¹ (

stretch).[1][2]

Safety & Handling (MSDS Summary)
While specific toxicological data for this intermediate may be limited, it should be handled as a

potent chemical substance.[1]

Hazards: Skin and eye irritant (H315, H319).[1][3] Potential respiratory irritant (H335).[1][3]

PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.
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Storage: Store in a cool, dry place under inert atmosphere (Argon/Nitrogen) to prevent

hydrolysis, although amides are generally stable.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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